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Compound of Interest

Compound Name: Diethyl perfluoroadipate

CAS No.: 376-50-1

Cat. No.: B1583755

Get Quote

An In-depth Technical Guide to the Molecular Structure of Diethyl Perfluoroadipate

Abstract
This technical guide provides a comprehensive examination of the molecular structure,

properties, and synthesis of diethyl perfluoroadipate. Intended for researchers, scientists,

and professionals in drug development and materials science, this document moves beyond a

simple recitation of facts to offer in-depth analysis grounded in established chemical principles.

We will explore the core identity of this fluorinated diester, predict its spectroscopic signatures

using fundamental theory, detail a robust synthesis protocol, and discuss its applications. The

causality behind experimental design and analytical interpretation is emphasized throughout,

reflecting a commitment to scientific integrity and practical, field-proven insights.

Introduction to Perfluorinated Esters
The strategic incorporation of fluorine atoms into organic molecules confers a unique and often

powerful set of properties, including enhanced thermal and chemical stability, altered electronic

characteristics, and modified biological activity.[1] Within the broad class of organofluorine

compounds, perfluorinated and polyfluorinated esters are of significant interest. These

molecules serve as critical building blocks in the synthesis of advanced polymers, lubricants,
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and specialty solvents.[1] Diethyl perfluoroadipate, a diester of perfluoroadipic acid,

exemplifies this class of compounds, serving as a valuable intermediate for creating complex,

high-performance fluorinated materials.[1] Understanding its molecular structure is paramount

to harnessing its synthetic potential.

Diethyl Perfluoroadipate: Core Molecular Identity
The foundational step in any chemical investigation is to establish the molecule's core identity

through its nomenclature, formula, and fundamental physicochemical properties.

Nomenclature and Identifiers
A consistent and unambiguous identification system is crucial for regulatory compliance,

literature searches, and clear scientific communication. The key identifiers for diethyl
perfluoroadipate are summarized below.

Identifier Value Source

IUPAC Name
diethyl 2,2,3,3,4,4,5,5-

octafluorohexanedioate
[2]

CAS Number 376-50-1 [3]

Molecular Formula C₁₀H₁₀F₈O₄ [2][4]

Molecular Weight 346.17 g/mol [4]

SMILES
CCOC(=O)C(C(C(C(C(=O)OC

C)(F)F)(F)F)(F)F)(F)F
[2]

InChIKey
UBMQHNSEGKYMTP-

UHFFFAOYSA-N
[2]

Molecular Structure Visualization
The structural formula provides a clear representation of atomic connectivity. Diethyl
perfluoroadipate is characterized by a central six-carbon chain where the four internal

carbons (C2 through C5) are fully fluorinated. This perfluorinated core is flanked by two ethyl

ester functional groups. The molecule is achiral.[4]
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Caption: 2D Molecular Structure of Diethyl Perfluoroadipate.

Elucidation of Molecular Structure: A Predictive
Spectroscopic Approach
Structural elucidation of a novel or modified compound is a cornerstone of chemical research.

While specific experimental data for diethyl perfluoroadipate is not publicly available, we can

confidently predict its spectroscopic signatures based on its known structure and the

fundamental principles of mass spectrometry (MS), infrared (IR), and nuclear magnetic

resonance (NMR) spectroscopy. This predictive analysis serves as a self-validating framework

for any future experimental work.

Mass Spectrometry (MS)
Causality: MS measures the mass-to-charge ratio (m/z) of ionized molecules. For diethyl
perfluoroadipate (346.17 g/mol ), high-resolution MS would be used to confirm the elemental

composition (C₁₀H₁₀F₈O₄). Electron ionization (EI) would likely lead to predictable

fragmentation patterns.

Molecular Ion (M⁺): A peak at m/z ≈ 346 would be expected, corresponding to the intact

molecule.

Key Fragmentation: The most probable fragmentation would involve the loss of the ethoxy

group (-OCH₂CH₃), resulting in a prominent peak at m/z ≈ 301. Subsequent loss of carbon

monoxide (CO) could yield a fragment at m/z ≈ 273. Another common fragmentation pathway

for esters is the McLafferty rearrangement, though it is less likely here due to the fluorinated

backbone.

Infrared (IR) Spectroscopy
Causality: IR spectroscopy measures the absorption of infrared radiation by specific molecular

vibrations, providing a fingerprint of the functional groups present.

C=O Stretch (Ester): A very strong and sharp absorption band is predicted in the region of

1740-1760 cm⁻¹. The electron-withdrawing effect of the adjacent perfluorinated chain will

shift this peak to a higher frequency compared to its non-fluorinated analog, diethyl adipate.
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C-F Stretch: Multiple strong, complex absorption bands are expected in the fingerprint

region, typically between 1100-1300 cm⁻¹, characteristic of C-F bonds.

C-H Stretch (Alkyl): Weaker absorption bands just below 3000 cm⁻¹, around 2900-2980

cm⁻¹, will correspond to the C-H bonds of the ethyl groups.

C-O Stretch (Ester): Two distinct bands are predicted for the C-O stretches, typically found

between 1000-1300 cm⁻¹, which will likely overlap with the strong C-F signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: NMR spectroscopy provides detailed information about the chemical environment of

specific nuclei (e.g., ¹H, ¹³C, ¹⁹F).

¹H NMR: The spectrum will be relatively simple, showing only signals from the two equivalent

ethyl groups.

δ ≈ 4.3 ppm (quartet, 4H): This signal corresponds to the four methylene protons (-

OCH₂CH₃). It appears as a quartet due to coupling with the three adjacent methyl protons

(n+1 rule, 3+1=4). The downfield shift is caused by the deshielding effect of the adjacent

oxygen atom.

δ ≈ 1.3 ppm (triplet, 6H): This signal corresponds to the six methyl protons (-OCH₂CH₃). It

appears as a triplet due to coupling with the two adjacent methylene protons (n+1 rule,

2+1=3).

¹³C NMR: The spectrum will show distinct signals for each unique carbon environment.

δ ≈ 160-165 ppm (Carbonyl, C=O): The ester carbonyl carbons will appear significantly

downfield.

δ ≈ 105-120 ppm (Fluorinated Backbone, -CF₂-): The four -CF₂- carbons will appear as

complex multiplets due to strong C-F coupling.

δ ≈ 62 ppm (Methylene, -OCH₂-): The methylene carbons of the ethyl groups.

δ ≈ 14 ppm (Methyl, -CH₃): The terminal methyl carbons of the ethyl groups.
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¹⁹F NMR: This is the most informative technique for this molecule. Due to the symmetry, only

two distinct fluorine environments are expected.

Signal 1 (C2/C5 Fluorines): The four fluorine atoms on the carbons adjacent to the esters

(C2 and C5) will be chemically equivalent. They will appear as a triplet due to coupling

with the two neighboring fluorine atoms on C3/C4.

Signal 2 (C3/C4 Fluorines): The four fluorine atoms in the center of the chain (C3 and C4)

will also be equivalent. They will appear as a triplet due to coupling with the neighboring

fluorine atoms on C2/C5.

Synthesis and Mechanistic Considerations
The synthesis of fluorinated esters can be challenging.[1] A reliable and common method is the

direct esterification of the corresponding perfluorinated carboxylic acid.

Primary Synthesis Route: Fischer-Speier Esterification
The most direct and industrially relevant synthesis of diethyl perfluoroadipate is the Fischer-

Speier esterification of perfluoroadipic acid with an excess of ethanol, using a strong acid

catalyst such as sulfuric acid (H₂SO₄).

Mechanism: The reaction proceeds via protonation of the carboxylic acid's carbonyl oxygen by

the catalyst, which activates the carbonyl carbon for nucleophilic attack by the alcohol

(ethanol). A tetrahedral intermediate is formed, followed by proton transfer and the elimination

of a water molecule to yield the ester.

Causality of Experimental Design:

Excess Ethanol: The reaction is an equilibrium. According to Le Châtelier's principle, using

one reactant (ethanol) in large excess drives the equilibrium towards the product side,

maximizing the yield of the ester.

Acid Catalyst: The catalyst is essential because alcohols are weak nucleophiles and

carboxylic acids are weak electrophiles. The acid protonates the carbonyl, making it a much

more potent electrophile for the alcohol to attack.[5][6]
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Removal of Water: Removing water as it forms (e.g., with a Dean-Stark apparatus) is

another method to drive the equilibrium forward, although using excess ethanol is often

simpler on a lab scale.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol is a self-validating system. The success of each step is confirmed before

proceeding, ensuring a reliable outcome.
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Reaction Setup

Workup & Isolation

Purification & Analysis

1. Charge flask with
perfluoroadipic acid
and excess ethanol.

2. Add catalytic H₂SO₄

(slowly, with cooling).

3. Heat mixture to reflux
(e.g., ~80°C).

4. Cool reaction. Neutralize
with aq. NaHCO₃ to

quench acid catalyst.

5. Perform liquid-liquid
extraction with diethyl ether.

6. Wash organic layer
with brine.

7. Dry organic layer
over anhydrous MgSO₄.

8. Remove solvent via
rotary evaporation.

9. Purify crude product by
vacuum distillation.

10. Characterize pure ester
(NMR, IR, MS).

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of diethyl perfluoroadipate.
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Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add perfluoroadipic acid (1.0 eq). Add absolute ethanol (10-20 eq) as the solvent

and reactant.

Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the stirred mixture,

typically in an ice bath to dissipate the heat of dilution.

Reflux: Heat the reaction mixture to a gentle reflux (approx. 80°C) and maintain for 4-8

hours. Monitor the reaction progress by TLC or GC-MS.

Workup - Neutralization: After cooling to room temperature, slowly pour the reaction mixture

into a saturated aqueous solution of sodium bicarbonate to neutralize the sulfuric acid

catalyst.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like diethyl ether or ethyl acetate (3x volumes).

Washing: Combine the organic layers and wash with brine (saturated NaCl solution) to

remove residual water and water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), then

filter to remove the solid.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

resulting crude oil is then purified by vacuum distillation to yield pure diethyl
perfluoroadipate.

Applications in Advanced Materials and Drug
Discovery
The unique structure of diethyl perfluoroadipate makes it a valuable precursor in several

high-technology fields.

Polymer Chemistry: It is a key starting material for the synthesis of perfluoroadiponitrile,

which is a monomer used to create thermally stable, chemically resistant heterocyclic
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polymers and high-performance elastomers.[1] These materials are sought after in the

aerospace, automotive, and chemical processing industries.

Drug Development: While direct applications are not widely documented, the perfluorinated

backbone is of great interest to medicinal chemists. Fluorine substitution can enhance

metabolic stability, improve binding affinity, and alter the lipophilicity of drug candidates.

Diethyl perfluoroadipate can serve as a scaffold or building block for creating novel,

fluorinated bioactive molecules.

Safety, Handling, and Storage
While a specific, comprehensive safety data sheet (SDS) for diethyl perfluoroadipate was not

available, safe handling procedures can be established based on its chemical class (fluorinated

ester) and general laboratory safety principles.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, a lab coat, and nitrile gloves.[7]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[7]

Fire Safety: While not highly flammable, it should be kept away from open flames, sparks,

and sources of high heat. In case of fire, use dry chemical, CO₂, or alcohol-resistant foam

extinguishers.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

strong oxidizing agents.[7][8]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations at an approved waste disposal plant.

Trustworthiness Directive: This safety information is for guidance only. Before handling diethyl
perfluoroadipate, you are required to obtain and consult the official Safety Data Sheet (SDS)

provided by the manufacturer.

Conclusion
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Diethyl perfluoroadipate is a structurally distinct and synthetically valuable organofluorine

compound. Its perfluorinated core, flanked by reactive ester groups, provides a unique

combination of stability and functionality. Through a predictive analysis of its spectroscopic

properties and a detailed examination of its synthesis, this guide has established a foundational

understanding of its molecular structure. This knowledge is critical for its effective use as a

precursor in the development of advanced materials and as a potential building block in

medicinal chemistry, empowering researchers to leverage its unique properties in their scientific

pursuits.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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